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Abstract
Iron(III) chloride (FeCl₃), also known as ferric chloride, is a widely utilized compound in various

fields of research and industry. Its applications range from acting as a Lewis acid catalyst in

organic synthesis and an etchant in electronics manufacturing to its crucial role in water

purification and wastewater treatment as a coagulant and flocculant.[1][2] In laboratory

settings, particularly in drug development and biomedical research, precise concentrations of

iron are often required for cell culture studies, nanoparticle synthesis, and colorimetric assays.

[2] Therefore, the ability to prepare a stable and accurate standard solution of iron(III) chloride

is a fundamental laboratory skill. This document provides a detailed protocol for the preparation

of a standard aqueous solution using iron(III) chloride hexahydrate (FeCl₃·6H₂O), including

safety precautions, necessary calculations, and stabilization techniques to prevent hydrolysis.

Quantitative Data
The following table summarizes the key physical and chemical properties of iron(III) chloride

hexahydrate.
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Property Value Source(s)

Chemical Name Iron(III) chloride hexahydrate [2][3]

Synonyms Ferric chloride hexahydrate [2][3]

Chemical Formula FeCl₃·6H₂O [2][3]

CAS Number 10025-77-1 [1][2][3]

Molar Mass 270.30 g/mol [3][4]

Appearance
Yellow to brown crystalline

solid
[1][2]

Purity
Varies (e.g., ACS reagent

≥97%, Reagent grade ≥98%)
[3]

Solubility in Water 920 g/L (at 20 °C) [5]

Health and Safety Precautions
Iron(III) chloride hexahydrate is a hazardous substance that must be handled with care.

Hazards: Harmful if swallowed, causes skin irritation, and can cause serious eye damage.[4]

[6][7] It may also be corrosive to metals.[6]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

chemical safety goggles or a face shield, and nitrile gloves.[6][7]

Handling: Handle the solid and its solutions in a well-ventilated area or under a chemical

fume hood to avoid inhalation of dust or aerosols.[6][8] Avoid all personal contact.[8] Do not

eat, drink, or smoke when using this product.[6] Wash hands thoroughly after handling.[6][8]

Spills: In case of a spill, sweep up the solid material without creating dust.[6] Absorb solution

spills with an inert material and place in a suitable, closed container for disposal.[6]

Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.

[6][7]
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Experimental Protocol: Preparation of 100 mL of 0.1
M FeCl₃ Solution
This protocol details the steps to prepare 100 mL of a 0.1 M iron(III) chloride standard solution.

Iron(III) salts hydrolyze in water to form insoluble iron(III) hydroxide, which appears as a yellow-

brown precipitate.[9][10] To create a stable, clear solution, it is necessary to dissolve the salt in

a dilute acid solution.[9]

3.1. Materials and Equipment

Iron(III) chloride hexahydrate (FeCl₃·6H₂O)

Distilled or deionized water

Hydrochloric acid (HCl), concentrated or 1 M solution

100 mL volumetric flask, Class A

150 mL beaker

Analytical balance (readable to 0.001 g)

Weigh boat or weighing paper

Spatula

Glass stirring rod

Wash bottle with distilled/deionized water

Pasteur pipette or dropper

3.2. Step-by-Step Procedure

Calculate the Required Mass:

Determine the mass of FeCl₃·6H₂O needed using the formula: Mass (g) = Molarity (mol/L)

× Volume (L) × Molar Mass ( g/mol )
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For 100 mL (0.1 L) of a 0.1 M solution: Mass = 0.1 mol/L × 0.1 L × 270.30 g/mol = 2.703 g

Prepare the Acidified Solvent:

To prevent hydrolysis, the final solution should be slightly acidic. A final concentration of

approximately 0.01 M HCl is often sufficient.

Add approximately 50 mL of distilled water to the 150 mL beaker.

Carefully add 0.1 mL of concentrated HCl (approx. 12 M) or 1 mL of 1 M HCl to the water

and stir gently.

Weigh the Solute:

Place a weigh boat on the analytical balance and tare it.

Carefully weigh out exactly 2.703 g of FeCl₃·6H₂O using a spatula.

Dissolve the Solute:

Transfer the weighed FeCl₃·6H₂O to the beaker containing the acidified water.

Use the glass stirring rod to stir the solution until the solid is completely dissolved. The

solution should be a clear yellow-orange color.

Transfer to Volumetric Flask:

Carefully pour the dissolved solution from the beaker into the 100 mL volumetric flask.

Rinse the beaker, stirring rod, and weigh boat 2-3 times with small amounts of distilled

water from the wash bottle, transferring all rinsings into the volumetric flask to ensure a

complete transfer of the solute.

Dilute to Volume:

Add distilled water to the volumetric flask until the liquid level is close to, but not at, the

calibration mark.
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Use a Pasteur pipette or dropper to add the final amount of distilled water dropwise until

the bottom of the meniscus is precisely on the calibration mark.

Homogenize the Solution:

Cap the volumetric flask securely and invert it 15-20 times to ensure the solution is

thoroughly mixed and has a uniform concentration.

Storage and Labeling:

Transfer the prepared standard solution to a clean, dry, and clearly labeled storage bottle.

The label should include the chemical name (Iron(III) Chloride), concentration (0.1 M),

date of preparation, and your initials.

Iron(III) chloride solutions are light-sensitive and should be stored in an amber glass bottle

or in a dark location to prevent photochemical reactions.[11]

Experimental Workflow Diagram
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Preparation Steps

Solution Finalization

Storage

1. Calculate Mass
of FeCl₃·6H₂O

2. Weigh 2.703 g
of FeCl₃·6H₂O

2.703 g

3. Dissolve in ~50 mL
of acidified water

4. Transfer Solution to
100 mL Volumetric Flask

5. Rinse Beaker and
Add to Flask

6. Dilute to Calibration
Mark with DI Water

7. Cap and Invert
Flask to Mix

8. Transfer to Labeled,
Light-Protected Bottle

Click to download full resolution via product page

Caption: Workflow for preparing a 0.1 M Iron(III) Chloride standard solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Iron(III) chloride - Wikipedia [en.wikipedia.org]

2. ProChem, Inc. Iron (III) Chloride Hexahydrate - Solution for Water Treatment
[prochemonline.com]

3. Iron(III) chloride hexahydrate - Ferric chloride hexahydrate [sigmaaldrich.com]

4. sds.mcmaster.ca [sds.mcmaster.ca]

5. chembk.com [chembk.com]

6. geneseo.edu [geneseo.edu]

7. ecplabchem.co.nz [ecplabchem.co.nz]

8. datasheets.scbt.com [datasheets.scbt.com]

9. inorganic chemistry - How is iron(III) chloride changed from solid to solution? - Chemistry
Stack Exchange [chemistry.stackexchange.com]

10. quora.com [quora.com]

11. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Note: Preparation of a Standard Iron(III)
Chloride Hexahydrate Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13888640#protocol-for-preparing-a-standard-
solution-of-iron-iii-chloride-hexahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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